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Compound of Interest

Compound Name: 1,1-Dichloro-1-nitropropane

Cat. No.: B15497074 Get Quote

An In-Depth Technical Guide on the Solubility Characteristics of 1,1-Dichloro-1-nitropropane
in Organic Solvents

Introduction
1,1-Dichloro-1-nitropropane is a halogenated nitroalkane with the chemical formula

C₃H₅Cl₂NO₂. An understanding of its solubility in various organic solvents is fundamental for its

application in chemical synthesis, purification processes, and formulation development within

the pharmaceutical and chemical industries. This technical guide provides a comprehensive

overview of the available solubility data for 1,1-Dichloro-1-nitropropane, alongside detailed

experimental protocols for its determination.

Physicochemical Properties
A summary of the key physicochemical properties of 1,1-Dichloro-1-nitropropane is

presented below.
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Property Value

Molecular Formula C₃H₅Cl₂NO₂

Molecular Weight 158.00 g/mol

Appearance Colorless liquid[1]

Boiling Point 124 °C[1]

Density 1.426 g/cm³ (at 20 °C)[1]

Water Solubility 3 g/L[1]

Solubility Characteristics
Quantitative Solubility Data
Quantitative solubility data for 1,1-Dichloro-1-nitropropane in organic solvents is not

extensively reported in readily available scientific literature. The table below summarizes the

known quantitative solubility value in water.

Solvent Temperature Solubility

Water 20 °C 3 g/L[1]

Qualitative Solubility in Organic Solvents
Based on the general principle of "like dissolves like," and qualitative data for structurally

similar compounds like 1-chloro-1-nitropropane, 1,1-Dichloro-1-nitropropane is expected to

be soluble in polar organic solvents.

Solvent Qualitative Solubility

Ethanol Soluble

Diethyl Ether Soluble

It is important to note that for precise applications, experimental determination of solubility in

these solvents is highly recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.microkat.gr/msds/1%2C1-dichloro-1-nitropropane.html
http://www.microkat.gr/msds/1%2C1-dichloro-1-nitropropane.html
http://www.microkat.gr/msds/1%2C1-dichloro-1-nitropropane.html
http://www.microkat.gr/msds/1%2C1-dichloro-1-nitropropane.html
https://www.benchchem.com/product/b15497074?utm_src=pdf-body
http://www.microkat.gr/msds/1%2C1-dichloro-1-nitropropane.html
https://www.benchchem.com/product/b15497074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Solubility Determination
For researchers and scientists requiring precise solubility data, the following experimental

methodologies are recommended.

Isothermal Shake-Flask Method
This method is considered the gold standard for determining the equilibrium solubility of a

compound in a solvent.

4.1.1. Materials and Apparatus

1,1-Dichloro-1-nitropropane (high purity)

Organic solvents (analytical grade)

Analytical balance (readability ± 0.1 mg)

Thermostatic shaker bath with precise temperature control (± 0.1 °C)

Sealed vials (e.g., amber glass vials with PTFE-lined caps)

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

A suitable analytical instrument for quantification, such as a Gas Chromatograph with a

Flame Ionization Detector (GC-FID) or a High-Performance Liquid Chromatograph (HPLC)

with a UV detector.

4.1.2. Procedure

An excess amount of 1,1-Dichloro-1-nitropropane is added to a known volume of the

selected organic solvent in a sealed vial.

The vials are placed in the thermostatic shaker bath and agitated at a constant temperature

for a sufficient duration (typically 24-72 hours) to ensure that equilibrium is reached.
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After the equilibration period, the agitation is stopped, and the vials are allowed to stand in

the thermostatic bath for at least 4 hours to allow for the sedimentation of the undissolved

solid.

A sample of the clear supernatant is carefully withdrawn using a syringe and immediately

filtered through a syringe filter into a pre-weighed container.

The collected filtrate is then accurately weighed and subsequently diluted with the same

solvent to a concentration within the calibrated range of the analytical instrument.

The concentration of 1,1-Dichloro-1-nitropropane in the diluted solution is determined

using the calibrated analytical method.

The solubility is then calculated, taking into account the dilution factor, and is typically

expressed in units of g/100 mL or moles per liter.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the experimental determination of solubility

using the isothermal shake-flask method.
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Caption: A typical experimental workflow for solubility determination.

Logical Relationship of Factors Influencing Solubility
The solubility of a compound is influenced by a combination of factors related to the solute, the

solvent, and the experimental conditions.
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Influencing Factors
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Caption: Key factors influencing the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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